Cas no 58546-54-6 (Schisandrol B)

Schisandrol B structure

Product Name:Schisandrol B

CAS No:58546-54-6

MF:C₂₃H₂₈O₇

MW:416.464227676392

MDL:MFCD00865153

CID:57285

PubChem ID:329825744

Update Time:2025-04-18

Schisandrol B Chemical and Physical Properties

Names and Identifiers

- Gomisin A
- Schisandrol B
- Besigomsin
- SCHISANDROL B(GOMISIN A)(P) PrintBack
- schizandrol B
- Schisandrol B
- BESIGOMISIN
- Gomisin-A
- Schisandrol-B
- schizandrol-B
- TJN-101
- Wuweizi alcohol-B
- wuweizialcoholb
- wuweizichunb
- Wuweizichun-B
- (+)-Gomisin A
- (6S,7S,13aR)- 5,6,7,8-Tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethyl-benzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-6-ol
- Schisantherinol B
- TJN 101
- Benzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-6-ol,5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethyl-, stereoisomer
- [ "" ]
- Wuweizi alcohol B
- Wuweizichun B
- Besigomsin [INN]
- DSSTox_RID_83145
- DSSTox_CID_28876
- DSSTox_GSID_48950
- Besigomsin (JAN/INN
- Schisandra extract
- DTXSID90860731
- Q-100673
- 1,2,3,13-Tetramethoxy-6,7-dimethyl-5,6,7,8-tetrahydro-11H-benzo[3',4']cycloocta[1',2':4,5]benzo[1,2-d][1,3]dioxol-6-ol
- SCHEMBL2109595
- LS-15009
- 3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.02,7.014,18]nonadeca-1(19),2,4,6,12,14(18)-hexaen-9-ol
- Gomisin-A;TJN-101;Wuweizi alcohol-B
- ZWRRJEICIPUPHZ-UHFFFAOYSA-N
- MFCD01941645
- 1,2,3,13-tetramethoxy-6,7-dimethyl-5,6,7,8-tetrahydrobenzo[3',4']cycloocta[1',2':4,5]benzo[1,2-d][1,3]dioxol-6-ol
- 1,2,3,13-Tetramethoxy-6,7-dimethyl-5,6,7,8-tetrahydrobenzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-6-ol, (6S,7S,13aR)-
- (+)-(6S,7S, Biar-R)-5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethyl benzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-6-ol
- NCGC00183134-01
- 58546-54-6
- CHEMBL1834755
- CHEBI:31272
- NCGC00181777-01
- DTXCID0028876
- D01752
- Besigomsin (JAN/INN)
- CAS-58546-54-6
- Tox21_113433
- ZWRRJEICIPUPHZ-SFDCACGMSA-N
- Tox21_113370
- NS00127380
- SCHEMBL2701466
- DTXSID7048950
- PD014436
- (9R,10S)-3,4,5,19-Tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.02,7.014,18]nonadeca-1(19),2,4,6,12,14(18)-hexaen-9-ol
- AKOS032948318
- SchisandrinB
- BDBM50485612
- ZWRRJEICIPUPHZ-DAOPMYJZSA-N
- CHEMBL1159658
- Benzo(3,4)cycloocta(1,2-f)(1,3)benzodioxol-6-ol, 5,6,7,8-tetrahydro-6,7-dimethyl-1,2,3,13-tetramethoxy-, stereoisomer
- MLS000728488
- Benzo(3,4)cycloocta(1,2-f)(1,3)benzodioxol-6-ol, 5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethyl-, stereoisomer
- G0537
- SCHISANDROL B (GOMISIN A) (CONSTITUENT OF NORTHERN SCHISANDRA)
- s9126
- UNII-L5U70J87J8
- SMR000445695
- CHEMBL403578
- SCHEMBL712401
- FT-0686702
- HMS2235K12
- besigomsinum
- HY-N0692
- Q15411013
- (9S,10S)-3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.02,7.014,18]nonadeca-1(19),2,4,6,12,14(18)-hexaen-9-ol
- ZWRRJEICIPUPHZ-MYODQAERSA-N
- AKOS032962033
- (6S,7S,13aR)-1,2,3,13-Tetramethoxy-6,7-dimethyl-5,6,7,8-tetrahydrobenzo[3',4']cycloocta[1',2':4,5]benzo[1,2-d][1,3]dioxol-6-ol
- L5U70J87J8
- besigomsina
- NCGC00347676-02
- Gomisin A, >=98% (HPLC)
- CS-3662
- BENZO(3,4)CYCLOOCTA(1,2-F)(1,3)BENZODIOXOL-6-OL, 5,6,7,8-TETRAHYDRO-1,2,3,13-TETRAMETHOXY-6,7-DIMETHYL-, (6S,7S,13AR)-
- (+)-(6S,7S, biar-R)-5,6,7,8-Tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethylbenzo(3,4)cycloocta(1,2-f)(1,3)benzodioxol-6-ol
- Irsogladine maleate, >=98% (HPLC)
- besigomsine
- NCGC00347676-03
- CCRIS 6993
- CCG-268840
- SCHISANDROL B (GOMISIN A) (CONSTITUENT OF NORTHERN SCHISANDRA) [DSC]
- BESIGOMSIN [JAN]
- 3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.0(2),?.0(1)?,(1)?]nonadeca-1(19),2,4,6,12,14(18)-hexaen-9-ol
- MDL： MFCD00865153
- Inchi： 1S/C23H28O7/c1-12-7-13-8-16-20(30-11-29-16)22(28-6)17(13)18-14(10-23(12,2)24)9-15(25-3)19(26-4)21(18)27-5/h8-9,12,24H,7,10-11H2,1-6H3
- InChI Key： ZWRRJEICIPUPHZ-UHFFFAOYSA-N
- SMILES： OC1(C)CC2C=C(C(=C(C=2C2C(=C3C(=CC=2CC1C)OCO3)OC)OC)OC)OC

Computed Properties

Exact Mass: 416.18400
Monoisotopic Mass: 416.184
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 30
Rotatable Bond Count: 4
Complexity: 588
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.9
Topological Polar Surface Area: 75.6
Molecular Weight: 416.5

Experimental Properties

Color/Form: Powder
Density: 1.1772 (rough estimate)
Melting Point: 88.5°C
Boiling Point: 579.7℃ at 760mmHg
Flash Point: 304.4°C
Refractive Index: 1.5300 (estimate)
PSA: 75.61000
LogP: 3.60240
Sensitiveness: Sensitive to light, sensitive to air

Schisandrol B Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
Safety Instruction： 24/25
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Schisandrol B Pricemore >>

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TRC	S199175-1mg	Schizandrol B	58546-54-6		1mg	$64.00	2023-05-17

Schisandrol B Production Method

Schisandrol B Suppliers

Hubei Cuiyuan Biotechnology Co.,Ltd

Gold Member

Audited Supplier

(CAS:58546-54-6)GomisinA

Order Number:CRN0536

Stock Status:in stock

Quantity:5mg/20mg/50mg

Purity:≥98%

Pricing Information Last Updated:Friday, 14 March 2025 10:55

Price ($):

Email:3641315487@qq.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:58546-54-6)schisandrol B

Order Number:LE10287

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:03

Price ($):discuss personally

Email:18501500038@163.com

Schisandrol B Related Literature

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Jun Fu,Hongxu Zhang,Shu Liu,Jiajie Wu,Yuying Zhang,Yang Gao,Fengrui Song,Yuhua Qin,Xiuli Hu,Zhongying Liu Food Funct. 2021 12 8932
2. Design, synthesis and anti-proliferative activities of novel 7′-O-substituted schisantherin A derivatives

A. Venkanna,Ch. Pavan Kumar,B. Poornima,Bandi Siva,Nishant Jain,K. Suresh Babu Med. Chem. Commun. 2016 7 1159
3. Ameliorative effects of Schizandra chinensis on osteoporosis via activation of estrogen receptor (ER)-α/-β

Mi Hye Kim,You Yeon Choi,Jae Min Han,Hyoun-su Lee,Seong Bin Hong,Seok-geun Lee,Woong Mo Yang Food Funct. 2014 5 1594
4. Chavicol formation in sweet basil (Ocimum basilicum): cleavage of an esterified C9 hydroxyl group with NAD(P)H-dependent reduction

Daniel G. Vass?o,David R. Gang,Takao Koeduka,Brenda Jackson,Eran Pichersky,Laurence B. Davin,Norman G. Lewis Org. Biomol. Chem. 2006 4 2733
5. Simultaneous quantification of five dibenzocyclooctadiene lignans in Schisandra chinensis by HPLC separation and fluorescence detection

Yong-Gang Xia,Bing-You Yang,Jun Liang,Jie-Shu Wang,Hai-Xue Kuang Anal. Methods 2014 6 5981

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